Cas no 2361681-99-2 (N-{2-[2-(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)acetamido]ethyl}prop-2-enamide)

• Product Name: N-{2-[2-(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)acetamido]ethyl}prop-2-enamide
• CAS No: 2361681-99-2
• MF: C₁₅H₁₈N₂O₅S
• MW: 338.378822803497
• CID: 5682135
• PubChem ID: 145904272
• Update Time: 2025-10-30

N-{2-[2-(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)acetamido]ethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2361681-99-2
• EN300-26605671
• N-{2-[2-(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)acetamido]ethyl}prop-2-enamide
• N-[2-[[2-(4,4-Dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)acetyl]amino]ethyl]prop-2-enamide
• Z3672064042

• Inchi： 1S/C15H18N2O5S/c1-2-14(18)16-7-8-17-15(19)9-11-10-23(20,21)13-6-4-3-5-12(13)22-11/h2-6,11H,1,7-10H2,(H,16,18)(H,17,19)
• InChI Key： ZAPFNWSZNYHUHC-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2OC(CC(NCCNC(C=C)=O)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 338.09364285g/mol
• Monoisotopic Mass: 338.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 110Ų

Additional information on N-{2-[2-(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)acetamido]ethyl}prop-2-enamide

Research Briefing on N-{2-[2-(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)acetamido]ethyl}prop-2-enamide (CAS: 2361681-99-2)

N-{2-[2-(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)acetamido]ethyl}prop-2-enamide (CAS: 2361681-99-2) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound features a unique benzoxathiin scaffold, which is known for its potential in drug discovery due to its diverse biological activities. The presence of a prop-2-enamide moiety further enhances its reactivity, making it a promising candidate for targeted covalent inhibitors.

Recent studies have focused on the synthesis and biological evaluation of this compound, particularly its potential as a covalent modifier of cysteine residues in target proteins. The compound's ability to form irreversible bonds with specific amino acids makes it a valuable tool for studying protein function and developing therapeutic agents. Preliminary data suggest that it exhibits high selectivity and potency against certain disease-relevant targets, although further validation is required.

The synthesis of N-{2-[2-(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)acetamido]ethyl}prop-2-enamide involves a multi-step process, starting with the construction of the benzoxathiin core followed by the introduction of the acrylamide functionality. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, facilitating its use in biological assays. Researchers have also explored its stability under physiological conditions, which is critical for its potential application in vivo.

In terms of biological activity, this compound has shown promise in modulating pathways associated with inflammation and cancer. For instance, it has been reported to inhibit key enzymes involved in the NF-κB signaling pathway, which plays a central role in immune responses and oncogenesis. Additionally, its covalent binding mechanism offers a distinct advantage over reversible inhibitors, as it can provide prolonged target engagement and potentially overcome resistance mechanisms.

Despite these encouraging findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of N-{2-[2-(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)acetamido]ethyl}prop-2-enamide. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed to advance its development as a therapeutic agent. Ongoing research is focused on structural modifications to enhance its drug-like properties while retaining its biological activity.

In conclusion, N-{2-[2-(4,4-dioxo-2,3-dihydro-1,4lambda6-benzoxathiin-2-yl)acetamido]ethyl}prop-2-enamide represents a promising scaffold for the development of covalent inhibitors in chemical biology and drug discovery. Its unique structural features and biological activities warrant further investigation to fully elucidate its potential applications. Future studies should aim to validate its efficacy and safety in preclinical models, paving the way for its translation into clinical research.